4-(4,8-Dihydroxyquinazolin-2-yl)benzonitrile

• Molecular Formula: C15H9N3O2
• Molecular Weight: 263.25 g/mol
• IUPAC Name: 4-(8-hydroxy-4-oxo-3H-quinazolin-2-yl)benzonitrile
• InChI: InChI=1S/C15H9N3O2/c16-8-9-4-6-10(7-5-9)14-17-13-11(15(20)18-14)2-1-3-12(13)19/h1-7,19H,(H,17,18,20)
• InChI Key: ZRQWCIMDHBNSBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)O)N=C(NC2=O)C3=CC=C(C=C3)C#N

Description

4-(4,8-Dihydroxyquinazolin-2-yl)benzonitrile is a useful research compound. Its molecular formula is C15H9N3O2 and its molecular weight is 263.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8-Methoxy-2-(4-cyanophenyl)quinazolin-4-[3 H]-one (0.2 g, 0.72 mmol) was suspended in a 1.0 M solution of BBr3 in DCM (3.6 ml) to give a brown suspension, which was refluxed for 48 hours. The solvent was directly distilled from the reaction vessel to leave a -brown solid, which was hydrolysed with 10% aq. NaOH solution to give a clear, yellow solution. The solution was neutralised with dilute HCl, whereupon a yellow precipitate formed. The reaction mixture was extracted into an excess of EtOAc. The organic layers were combined, dried (MgSO4) and filtered. The solvent was removed under vacuum to leave a cream solid. The product (108 mg) was purified by column chromatography, using DCM:MeOH (95:5) as the eluent, to give a cream solid (26.4 mg, 0.1 mmol), 14%).